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Compound Name: 1-Iodooctadecane

Cat. No.: B1330385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Iodooctadecane, also known as octadecyl iodide or stearyl iodide, is a long-chain alkyl

halide with the chemical formula C₁₈H₃₇I. Its structure, consisting of a lengthy hydrophobic 18-

carbon chain and a reactive iodo-group, makes it a valuable intermediate in various fields of

chemical synthesis. This guide provides an in-depth overview of the chemical and physical

properties of 1-Iodooctadecane, complete with experimental protocols and visual workflows, to

support its application in research and development.

Chemical and Physical Properties
The key chemical and physical properties of 1-Iodooctadecane are summarized in the tables

below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula C₁₈H₃₇I [1][2]

Molecular Weight 380.39 g/mol [2][3]

Appearance

White or colorless to light

yellow powder, lump, or clear

liquid. Can also appear as a

pale yellow crystalline solid or

paste.

[2][4][5]

Melting Point 33-35 °C (lit.) [1][2][3]

Boiling Point
194-197 °C at 2 mmHg

(lit.)382.8 °C at 760 mmHg
[1][2][4]

Density
1.0959 g/cm³ (rough

estimate)1.104 g/cm³
[1][4][6]

Flash Point
110 °C (230 °F) - closed

cup147.8 °C
[2][3][4]

Vapor Pressure
1.02E-05 mmHg at 25°C1.92e-

06 mmHg
[1][4]

Refractive Index 1.4762 (estimate)1.483 [2][6]

Table 2: Solubility Properties
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Solvent Solubility Reference

Toluene Almost transparent solubility [1][2]

Water Insoluble [7]

Hexane Readily soluble [7]

Ethyl Acetate Readily soluble [7]

Chloroform Readily soluble [7]

Ethanol Soluble [7]

Ether Soluble [7]

Table 3: Chemical Identifiers and Spectral Data
Identifier/Spectrum Value/Reference

CAS Number 629-93-6

EINECS Number 211-117-3

InChI
InChI=1S/C18H37I/c1-2-3-4-5-6-7-8-9-10-11-

12-13-14-15-16-17-18-19/h2-18H2,1H3

SMILES CCCCCCCCCCCCCCCCCCI

¹H NMR Spectra available

¹³C NMR Spectra available[8][9]

Mass Spectrum Electron ionization spectra available

IR Spectrum
KBr disc, nujol mull, and other techniques

available

Experimental Protocols
This section details the methodologies for determining key physical properties of 1-
Iodooctadecane and a common synthetic route.
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Determination of Melting Point
The melting point of a solid organic compound like 1-Iodooctadecane can be determined

using a capillary tube method with a melting point apparatus.[10]

Apparatus: Mel-Temp apparatus or similar, capillary tubes, thermometer.

Procedure:

A small amount of finely powdered, dry 1-Iodooctadecane is packed into a capillary tube,

sealed at one end, to a height of 1-2 cm.[11]

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

a thermometer.[10]

The sample is heated rapidly at first to determine an approximate melting range.[10]

A second, more careful determination is performed with a slower heating rate

(approximately 2°C per minute) starting from a temperature about 20°C below the

approximate melting point.[9]

The temperature at which the first drop of liquid appears (T₁) and the temperature at which

the entire solid has melted (T₂) are recorded. The melting range is reported as T₁ - T₂.[11]

For a pure compound, this range is typically narrow (0.5-1.0°C).[10]

Determination of Boiling Point at Reduced Pressure
Given that 1-Iodooctadecane can decompose at its atmospheric boiling point, its boiling point

is typically determined under reduced pressure (vacuum distillation).[12]

Apparatus: Vacuum distillation setup (round bottom flask, distillation head with thermometer,

condenser, receiving flask), vacuum source (e.g., water aspirator or vacuum pump), heating

mantle, stir bar, McLeod gauge.

Procedure:

The 1-Iodooctadecane sample is placed in the distilling flask with a stir bar.
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The vacuum distillation apparatus is assembled, ensuring all joints are properly sealed

with vacuum grease.[12]

The system is evacuated to the desired pressure, which is monitored by a McLeod gauge.

The sample is heated and stirred.

The temperature at which the liquid boils and the condensate drips into the receiving flask

is recorded as the boiling point at that specific pressure.[13]

Determination of Solubility
A qualitative assessment of solubility can be performed by observing the dissolution of a known

mass of solute in a known volume of solvent.

Apparatus: Test tubes, graduated cylinder or burette, balance.

Procedure:

A pre-weighed small amount of 1-Iodooctadecane (e.g., 25 mg) is placed in a test tube.

[14]

A measured volume of the solvent (e.g., 0.75 mL) is added in portions.[14]

The test tube is shaken vigorously after each addition.[14]

The compound is considered soluble if it completely dissolves to form a clear solution.

Observations such as "soluble," "partially soluble," or "insoluble" are recorded.

Spectroscopic Analysis
FTIR Spectroscopy (Solid): A thin solid film method is commonly used. A small amount of 1-
Iodooctadecane is dissolved in a volatile solvent like methylene chloride. A drop of this

solution is placed on a salt plate (e.g., KBr), and the solvent is allowed to evaporate, leaving

a thin film of the compound. The IR spectrum is then recorded.[1]

NMR Spectroscopy: A small amount of 1-Iodooctadecane is dissolved in a deuterated

solvent (e.g., CDCl₃). The solution is placed in an NMR tube, and the ¹H and ¹³C NMR
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spectra are acquired using an NMR spectrometer.[15]

Mass Spectrometry: For a volatile compound, a small sample is introduced into the mass

spectrometer, where it is ionized (e.g., by electron ionization). The resulting ions are

separated based on their mass-to-charge ratio and detected.[16]

Synthesis of 1-Iodooctadecane (Finkelstein Reaction)
A common method for synthesizing 1-Iodooctadecane is via the Finkelstein reaction, which

involves the conversion of an alkyl chloride or bromide to an alkyl iodide.[2][17]

Reactants: 1-Bromooctadecane (or 1-chlorooctadecane), sodium iodide (NaI), acetone.

Procedure:

1-Bromooctadecane is dissolved in acetone.

A solution of sodium iodide in acetone is added to the reaction mixture.

The reaction is typically heated to reflux.

The reaction is driven to completion by the precipitation of the less soluble sodium

bromide (or sodium chloride) in acetone.[2][17]

After the reaction is complete, the mixture is cooled, and the precipitate is removed by

filtration.

The acetone is removed from the filtrate, and the crude 1-Iodooctadecane is purified,

typically by recrystallization or column chromatography.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the study of 1-
Iodooctadecane.
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Synthesis Purification & Isolation
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Caption: A logical workflow for the synthesis and characterization of 1-Iodooctadecane.
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Caption: The Finkelstein reaction pathway for the synthesis of 1-Iodooctadecane.

Safety and Handling
1-Iodooctadecane is classified as a skin and eye irritant and may cause respiratory irritation.

[3][5] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat, should be worn when handling this chemical.[3] It should be stored in a cool, dry, well-

ventilated area, protected from light.[2] For detailed safety information, consult the Safety Data

Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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